3-Chlorohex-3-en-2-one
Overview
Description
3-Chlorohex-3-en-2-one is an organic compound with the molecular formula C6H9ClO It is characterized by the presence of a chlorine atom attached to the third carbon of a hexene chain, which also contains a ketone group at the second carbon
Preparation Methods
Synthetic Routes and Reaction Conditions: 3-Chlorohex-3-en-2-one can be synthesized through several methods. One common approach involves the chlorination of hex-3-en-2-one using trichloroisocyanuric acid (TCCA) as a chlorinating agent. The reaction typically occurs in the presence of a solvent such as dichloromethane at room temperature .
Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. For instance, a continuous-flow Knoevenagel reaction employing polymer-supported dimethylamine catalyst can be used to obtain intermediates, which are then chlorinated using TCCA .
Chemical Reactions Analysis
Types of Reactions: 3-Chlorohex-3-en-2-one undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of hex-3-en-2-one.
Addition Reactions: The compound can react with hydrogen chloride to form 3,3-dichlorohexane.
Common Reagents and Conditions:
Hydrogen Chloride: Used in addition reactions to form dichlorinated products.
Nucleophiles: Such as hydroxide ions, used in substitution reactions.
Major Products:
3,3-Dichlorohexane: Formed from the addition of hydrogen chloride.
Hex-3-en-2-one: Formed from nucleophilic substitution reactions.
Scientific Research Applications
3-Chlorohex-3-en-2-one has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential use in drug development due to its reactive functional groups.
Industry: Utilized in the production of fragrances and other fine chemicals.
Properties
| 108957-54-6 | |
Molecular Formula |
C6H9ClO |
Molecular Weight |
132.59 g/mol |
IUPAC Name |
3-chlorohex-3-en-2-one |
InChI |
InChI=1S/C6H9ClO/c1-3-4-6(7)5(2)8/h4H,3H2,1-2H3 |
InChI Key |
SVUJNTYKTLXRKF-UHFFFAOYSA-N |
Canonical SMILES |
CCC=C(C(=O)C)Cl |
Origin of Product |
United States |
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